3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide

• IUPAC Name: 3,5-dichloro-N-(1,1-dioxothiolan-3-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C13H15Cl2NO4S/c1-2-20-12-10(14)5-8(6-11(12)15)13(17)16-9-3-4-21(18,19)7-9/h5-6,9H,2-4,7H2,1H3,(H,16,17)
• InChI Key: RDNDANQDBOVHQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)NC2CCS(=O)(=O)C2)Cl
• Molecular Formula: C13H15Cl2NO4S
• Molecular Weight: 352.2 g/mol

Description

3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide, also known as DTTB, is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to DNA damage and cell death in cancer cells. 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide also has antioxidant properties that may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also has anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective effects. 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide has been found to modulate the expression of several genes involved in cell cycle regulation, apoptosis, and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide in lab experiments is its high potency and selectivity for cancer cells. However, its low solubility in water and limited stability in biological systems may pose challenges for its use in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide.

Future Directions

Future research on 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide could focus on optimizing its chemical properties to improve its solubility and stability in biological systems. Additionally, further studies are needed to explore its potential use in combination with other therapeutic agents for the treatment of cancer and neurodegenerative diseases. The development of new delivery systems, such as nanoparticles, could also improve the efficacy and safety of 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide as a therapeutic agent.
In conclusion, 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide is a synthetic compound that has shown potential as a therapeutic agent in scientific research. Its antitumor and neuroprotective effects make it a promising candidate for the treatment of cancer and neurodegenerative diseases. Further research is needed to optimize its chemical properties and explore its potential use in combination with other therapeutic agents.

Synthesis Methods

3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide can be synthesized through a multistep process that involves the reaction between 3,5-dichloro-4-ethoxybenzoic acid and 1,1-dioxide-3-mercapto-tetrahydrothiophene, followed by N-alkylation with 2-chloro-N,N-diethylacetamide. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide has been shown to have potential as a therapeutic agent in various scientific research studies. It has been found to exhibit antitumor activity against several types of cancer cells, including breast, lung, and liver cancer cells. 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.